Cas no 157670-28-5 (2-Chloro-5-ethenylpyridine)

• Product Name: 2-Chloro-5-ethenylpyridine
• CAS No: 157670-28-5
• MF: C₇H₆ClN
• MW: 139.582240581512
• MDL: MFCD11870540
• CID: 107841
• PubChem ID: 11815443
• Update Time: 2025-04-18

2-Chloro-5-ethenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-ethenyl-Pyridine
• 2-Chloro-5-ethenylpyridine
• Pyridine, 2-chloro-5-ethenyl- (9CI)
• Pyridine,2-chloro-5-ethenyl-
• 2-Chloro-5-vinyl-pyridine
• Pyridine, 2-chloro-5-ethenyl-
• SCHEMBL933843
• KIPXJMHTIVOLAO-UHFFFAOYSA-N
• DTXSID30473389
• SY286754
• 157670-28-5
• EN300-255179
• SCHEMBL12305240
• MFCD11870540
• 6-chloro-3-vinyl pyridine
• AKOS015995133
• CS-0158017
• 2-Chloro-5-vinylpyridine
• NK-0020
• FT-0770279
• F13416
• DB-009939

• MDL： MFCD11870540
• Inchi： 1S/C7H6ClN/c1-2-6-3-4-7(8)9-5-6/h2-5H,1H2
• InChI Key： KIPXJMHTIVOLAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C)C=N1

Computed Properties

• Exact Mass: 139.01898
• Monoisotopic Mass: 139.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89